Cas no 904552-74-5 (1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-)

• Product Name: 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-
• CAS No: 904552-74-5
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5262385
• Update Time: 2025-07-23

1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-

• Inchi： 1S/C12H14N2O2S/c1-2-4-10-9(3-1)13-12(14-10)17-8-5-11-15-6-7-16-11/h1-4,11H,5-8H2,(H,13,14)
• InChI Key： MIIVEYCPSGYCCI-UHFFFAOYSA-N
• SMILES： C1(SCCC2OCCO2)NC2=CC=CC=C2N=1

Additional information on 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-

1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio]: A Comprehensive Overview in Modern Chemical Biology

1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio] (CAS No. 904552-74-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzimidazole family, which is well-known for its wide range of biological activities, including antiviral, anticancer, and antimicrobial effects. The presence of a 1,3-dioxolan-2-yl ethylthio side chain in its molecular structure introduces additional reactivity and potential therapeutic applications, making it a subject of intense research interest.

The benzimidazole core of this compound is a privileged scaffold in drug discovery, characterized by its ability to interact with various biological targets. The 1H-Benzimidazole moiety is particularly recognized for its role in modulating enzyme activity and receptor binding. In recent years, derivatives of benzimidazole have been extensively studied for their potential in treating a variety of diseases, including neurological disorders and infectious diseases.

The introduction of the 2-(1,3-dioxolan-2-yl)ethyl thio group into the molecule enhances its solubility and bioavailability, which are critical factors for drug efficacy. This modification also imparts the compound with the ability to undergo various chemical reactions, such as nucleophilic substitution and oxidation, which can be exploited for further derivatization and functionalization. These properties make 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio] a versatile building block for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been the focus of numerous research studies. The< strong> 1,3-dioxolan ring is a cyclic ether that contributes to the overall stability and reactivity of the molecule. Its incorporation into the benzimidazole framework allows for selective interactions with biological targets, thereby enhancing the compound's pharmacological profile. Researchers have leveraged this structural feature to develop inhibitors targeting enzymes such as kinases and phosphodiesterases.

The< strong> 2-(1,3-dioxolan-2-yl)ethyl thio group also plays a crucial role in modulating the compound's interaction with biological systems. This side chain can form hydrogen bonds and hydrophobic interactions with protein targets, leading to improved binding affinity. Additionally, its thiol moiety can participate in redox reactions, which may be exploited for designing prodrugs or activation mechanisms that enhance therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio] with biological targets. Molecular docking studies have revealed that this compound can effectively bind to pockets on enzymes and receptors involved in disease pathways. These insights have guided the design of more potent derivatives with optimized pharmacokinetic properties.

The potential applications of this compound extend beyond traditional drug development. It has been explored as a tool for studying enzyme mechanisms and as a precursor for synthesizing more complex molecules with tailored biological activities. The< strong> 1H-Benzimidazole core provides a stable platform for further modifications, allowing chemists to explore diverse chemical spaces and discover novel therapeutic entities.

In conclusion, 1H-Benzimidazole, 2-[[2-(1,3-dioxolan-2-yl)ethyl]thio] (CAS No. 904552-74-5) represents a promising candidate in chemical biology with significant potential for therapeutic applications. Its unique structural features and biocompatibility make it an attractive scaffold for drug discovery. As research continues to uncover new insights into its mechanisms of action and interactions with biological targets, this compound is poised to play a vital role in the development of next-generation therapeutics.